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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736

For Researchers, Scientists, and Drug Development Professionals
Introduction:

The compound initially inquired about, "Puterine," does not appear in the current scientific
literature. It is presumed that this may be a typographical error, and the intended compound of
interest is "Putrescine.” This document provides a comprehensive technical overview of
Putrescine, a biogenic diamine implicated in a wide array of physiological and pathological
processes. Putrescine is notably involved in cell proliferation, differentiation, and apoptosis,
making it a molecule of significant interest in various research and drug development contexts.

Physical and Chemical Properties

Putrescine, with the systematic IUPAC name Butane-1,4-diamine, is a colorless, crystalline
solid at room temperature with a characteristically unpleasant odor.[1] It is miscible in water.[1]
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Property Value Source
Chemical Formula C4H12N2 [1]
Molar Mass 88.154 g-mol-1 [1]
Appearance Colourless crystals [1]

Very unpleasant; putrid, fishy-

Odor ammoniacal ]
Density 0.877 g/mL [1]
Melting Point 27.5 °C (81.5 °F; 300.6 K) [1]
Boiling Point 158.6 °C (317.4 °F; 431.7 K) [1]
Solubility in water Miscible [1]
log P -0.466 [1]
Vapor Pressure 2.33 mm Hg at 25 °C (est) [1]
Flash Point 51 °C (124 °F; 324 K) [1]

Biological Significance and Signaling Pathways

Putrescine is a key player in cellular metabolism and is a precursor for the synthesis of higher
polyamines such as spermidine and spermine. These molecules are essential for cell growth
and proliferation.

MTOR Signaling Pathway

Recent studies have highlighted the role of putrescine in activating the mTOR (mammalian
target of rapamycin) signaling pathway.[2] This pathway is a central regulator of cell growth,
proliferation, and survival. Supplementation with putrescine has been shown to increase the
phosphorylation of mMTOR and its downstream targets, including 4EBP1 and p70 S6K1, in
porcine placental cells.[2] This activation leads to enhanced protein synthesis and cell
proliferation.[2]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://en.wikipedia.org/wiki/Putrescine
https://pubmed.ncbi.nlm.nih.gov/25253735/
https://pubmed.ncbi.nlm.nih.gov/25253735/
https://pubmed.ncbi.nlm.nih.gov/25253735/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phosphorylates

Phosphorylates Ribosomal
PTOSEKE Protein S6
y
Phosphorytat

(inactivates) P Inhibits______

Activates

Putrescine mTORC1

27 . q Cell Growth &
Protein Synthesis Proliferation

Cell Culture

( Porcine Placental Cells )

( Arg-free DMEM )

Supplement with
Putrescine (0-50 uM)

'

Incubate for 2-4 days

Anavlysis

( Protein Extraction )

Western Blotting for
p-mTOR, p-p70S6K1, p-4EBP1

Densitometry and
Ratio Calculation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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